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Compound of Interest

Compound Name: Vanillyl alcohol

Cat. No.: B149863 Get Quote

An In-depth Technical Guide to the Solubility of Vanillyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of vanillyl alcohol in
various solvents. The information is intended to support research, development, and

formulation activities involving this versatile compound.

Quantitative Solubility Data
The solubility of vanillyl alcohol has been experimentally determined in a range of pure

solvents at various temperatures. The following tables summarize the mole fraction solubility

(x) of vanillyl alcohol.

Table 1: Mole Fraction Solubility of Vanillyl Alcohol in Alcohols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b149863?utm_src=pdf-interest
https://www.benchchem.com/product/b149863?utm_src=pdf-body
https://www.benchchem.com/product/b149863?utm_src=pdf-body
https://www.benchchem.com/product/b149863?utm_src=pdf-body
https://www.benchchem.com/product/b149863?utm_src=pdf-body
https://www.benchchem.com/product/b149863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature (K) Ethanol Isopropanol n-Butanol

293.15 0.2985 0.1893 0.1256

298.15 0.3342 0.2154 0.1447

303.15 0.3721 0.2436 0.1658

308.15 0.4125 0.2741 0.1889

313.15 0.4556 0.3072 0.2143

318.15 0.5017 0.3431 0.2421

323.15 0.5511 0.3820 0.2725

328.15 0.6041 0.4241 0.3057

333.15 0.6611 0.4697 0.3419

338.15 0.7224 0.5191 0.3814

343.15 0.7885 0.5726 0.4244

Table 2: Mole Fraction Solubility of Vanillyl Alcohol in Esters and Ketones
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Temperature
(K)

Ethyl Acetate Butyl Acetate Acetone
Methyl
Isobutyl
Ketone

293.15 0.1582 0.0891 0.2614 0.1438

298.15 0.1798 0.1026 0.2945 0.1642

303.15 0.2035 0.1175 0.3301 0.1865

308.15 0.2295 0.1341 0.3685 0.2109

313.15 0.2579 0.1524 0.4098 0.2375

318.15 0.2889 0.1726 0.4543 0.2665

323.15 0.3228 0.1948 0.5023 0.2981

328.15 0.3598 0.2193 0.5541 0.3325

333.15 0.4002 0.2461 0.6099 0.3699

338.15 0.4443 0.2755 0.6701 0.4106

343.15 0.4924 0.3078 0.7351 0.4548

Table 3: Mole Fraction Solubility of Vanillyl Alcohol in Other Organic Solvents
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Temperature (K) Acetonitrile

293.15 0.1025

298.15 0.1183

303.15 0.1359

308.15 0.1554

313.15 0.1771

318.15 0.2011

323.15 0.2276

328.15 0.2568

333.15 0.2890

338.15 0.3245

343.15 0.3635

Table 4: Qualitative and Other Quantitative Solubility Data

Solvent Solubility Temperature (°C)

Water 2 mg/mL[1] 20

Water Soluble[2][3] Not Specified

Hot Water Soluble[1] Not Specified

95% Ethanol Soluble[2][4][5] Not Specified

Methanol Soluble[4] Not Specified

Diethyl Ether Soluble Not Specified

Benzene Soluble Not Specified

Oils Soluble[2][4][5] Not Specified

DMSO 45 mg/mL Not Specified
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Experimental Protocols
The quantitative solubility data presented in Tables 1, 2, and 3 were determined using a static

gravimetric method.[1]

Static Gravimetric Method for Solubility Determination
This method involves preparing a saturated solution of the solute in the solvent at a constant

temperature and then determining the concentration of the solute in the solution by gravimetric

analysis.

Materials and Apparatus:

Vanillyl alcohol (solute)

Solvent of interest

Thermostatic shaker or water bath

Analytical balance

Isothermal jacketed glass vessel

Magnetic stirrer

Centrifuge

Drying oven

Procedure:

Sample Preparation: An excess amount of vanillyl alcohol is added to a known mass of the

solvent in an isothermal jacketed glass vessel.

Equilibration: The vessel is sealed and placed in a thermostatic shaker or water bath

maintained at the desired temperature. The mixture is continuously agitated for a sufficient

time to ensure that equilibrium is reached (typically 24 hours).
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Phase Separation: After equilibration, the agitation is stopped, and the solution is left

undisturbed for at least 2 hours to allow the undissolved solid to settle.

Sampling: A sample of the supernatant (the clear saturated solution) is carefully withdrawn

using a pre-heated or pre-cooled syringe to avoid any change in temperature that might

affect the solubility.

Gravimetric Analysis: The withdrawn sample is transferred to a pre-weighed container. The

exact mass of the sample is determined using an analytical balance.

Solvent Evaporation: The solvent is removed from the sample by evaporation in a drying

oven at a suitable temperature until a constant weight of the dissolved vanillyl alcohol is
obtained.

Calculation: The mole fraction solubility (x) is calculated using the following equation:

x = (m₁ / M₁) / [(m₁ / M₁) + (m₂ / M₂)]

where:

m₁ is the mass of the dissolved vanillyl alcohol

M₁ is the molar mass of vanillyl alcohol

m₂ is the mass of the solvent

M₂ is the molar mass of the solvent

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the static gravimetric method for determining

the solubility of vanillyl alcohol.
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Caption: Workflow for solubility determination using the static gravimetric method.

Synthesis of Vanillyl Alcohol from Vanillin
Vanillyl alcohol is commonly synthesized via the reduction of vanillin. The following diagram

outlines a typical laboratory-scale synthesis.
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Caption: A typical reaction pathway for the synthesis of vanillyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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